![molecular formula C18H21N3OS B4086484 N-(4-anilinophenyl)-N'-(tetrahydro-2-furanylmethyl)thiourea](/img/structure/B4086484.png)
N-(4-anilinophenyl)-N'-(tetrahydro-2-furanylmethyl)thiourea
Overview
Description
N-(4-anilinophenyl)-N'-(tetrahydro-2-furanylmethyl)thiourea, also known as AFTU, is a chemical compound that has been studied extensively for its potential applications in scientific research. AFTU is a thiourea derivative that has been shown to have a wide range of biochemical and physiological effects, making it a promising candidate for further study.
Mechanism of Action
The exact mechanism of action of N-(4-anilinophenyl)-N'-(tetrahydro-2-furanylmethyl)thiourea is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins in the body. This inhibition can lead to a variety of biochemical and physiological effects, including anti-inflammatory and anti-cancer effects.
Biochemical and Physiological Effects:
N-(4-anilinophenyl)-N'-(tetrahydro-2-furanylmethyl)thiourea has been shown to have a wide range of biochemical and physiological effects. It has been shown to have anti-inflammatory properties, making it a potential treatment for inflammatory diseases such as arthritis. It has also been shown to have anti-cancer properties, making it a potential treatment for various types of cancer. In addition, N-(4-anilinophenyl)-N'-(tetrahydro-2-furanylmethyl)thiourea has been shown to have antioxidant properties, making it a potential treatment for oxidative stress-related diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(4-anilinophenyl)-N'-(tetrahydro-2-furanylmethyl)thiourea in lab experiments is its wide range of biochemical and physiological effects. This makes it a promising candidate for further study in a variety of areas, including inflammation and cancer research. However, one of the limitations of using N-(4-anilinophenyl)-N'-(tetrahydro-2-furanylmethyl)thiourea in lab experiments is its potential toxicity. Careful handling and dosing are required to ensure that the compound is used safely and effectively.
Future Directions
There are many potential future directions for research on N-(4-anilinophenyl)-N'-(tetrahydro-2-furanylmethyl)thiourea. One area of interest is the development of new anti-inflammatory and anti-cancer drugs based on the structure of N-(4-anilinophenyl)-N'-(tetrahydro-2-furanylmethyl)thiourea. Another area of interest is the study of N-(4-anilinophenyl)-N'-(tetrahydro-2-furanylmethyl)thiourea's potential applications in the treatment of oxidative stress-related diseases. Additionally, further research is needed to fully understand the mechanism of action of N-(4-anilinophenyl)-N'-(tetrahydro-2-furanylmethyl)thiourea and its potential side effects.
Scientific Research Applications
N-(4-anilinophenyl)-N'-(tetrahydro-2-furanylmethyl)thiourea has been studied extensively for its potential applications in scientific research. It has been shown to have a wide range of biochemical and physiological effects, making it a promising candidate for further study. N-(4-anilinophenyl)-N'-(tetrahydro-2-furanylmethyl)thiourea has been shown to have anti-inflammatory properties, making it a potential treatment for inflammatory diseases such as arthritis. It has also been shown to have anti-cancer properties, making it a potential treatment for various types of cancer.
properties
IUPAC Name |
1-(4-anilinophenyl)-3-(oxolan-2-ylmethyl)thiourea | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N3OS/c23-18(19-13-17-7-4-12-22-17)21-16-10-8-15(9-11-16)20-14-5-2-1-3-6-14/h1-3,5-6,8-11,17,20H,4,7,12-13H2,(H2,19,21,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YJEVKZGAQCUGIV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(OC1)CNC(=S)NC2=CC=C(C=C2)NC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N3OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-Anilinophenyl)-3-(oxolan-2-ylmethyl)thiourea |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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